3-Fluoro-2-(trifluoromethoxy)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Fluoro-2-(trifluoromethoxy)benzoic acid” is an organic compound. It is a derivative of benzoic acid, which is characterized by the presence of fluorine atoms and a trifluoromethoxy group attached to the benzene ring .
Molecular Structure Analysis
The molecular formula of “3-Fluoro-2-(trifluoromethoxy)benzoic acid” is C8H5F3O3. The average mass is 206.119 Da . The structure includes a benzene ring with a carboxylic acid group (-COOH), a fluorine atom, and a trifluoromethoxy group (-OCF3) attached to it .Scientific Research Applications
Synthesis of Fluorinated Compounds
The trifluoromethoxy group in 3-Fluoro-2-(trifluoromethoxy)benzoic acid is an important substituent in the synthesis of fluorinated compounds. These compounds are synthesized in pharmaceutical research on a routine basis and about 10% of all marketed pharmaceuticals contain a fluorine atom .
Development of New Pharmaceutical Drugs
Antimicrobial Activity
Synthesis of 1,3,4-Oxadiazole Derivatives
2-(Trifluoromethyl)benzoic acid, a compound similar to 3-Fluoro-2-(trifluoromethoxy)benzoic acid, has been used in the synthesis of 1,3,4-oxadiazole derivatives .
Investigation of Ligand Binding with Chaperones
2-(Trifluoromethyl)benzoic acid has also been used to investigate the binding of 2-pyridinone and amino acid derivative as ligands with chaperones PapD and FimC by surface plasmon resonance and 1 HNMR spectroscopy .
Chemical Synthesis
2-Fluoro-3-(trifluoromethyl)benzoic acid, another compound similar to 3-Fluoro-2-(trifluoromethoxy)benzoic acid, may be used in chemical synthesis .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that benzoic acid derivatives often target enzymes or receptors in the body, altering their function .
Mode of Action
It’s known that benzoic acid derivatives can interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .
Biochemical Pathways
Benzoic acid derivatives are often involved in metabolic pathways, where they can influence the synthesis or degradation of certain molecules .
Pharmacokinetics
They are typically metabolized in the liver and excreted in the urine .
Result of Action
Benzoic acid derivatives can have a variety of effects depending on their specific targets and mode of action .
Action Environment
The action, efficacy, and stability of 3-Fluoro-2-(trifluoromethoxy)benzoic acid can be influenced by various environmental factors . These can include the pH of the environment, the presence of other molecules, and the temperature .
properties
IUPAC Name |
3-fluoro-2-(trifluoromethoxy)benzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F4O3/c9-5-3-1-2-4(7(13)14)6(5)15-8(10,11)12/h1-3H,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTMRRXQJHIJUCZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)OC(F)(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-2-(trifluoromethoxy)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.